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Compound of Interest

Compound Name: 2',4',6'-Trimethoxyacetophenone

Cat. No.: B1218526 Get Quote

Essential Safety and Handling Guide for 2',4',6'-
Trimethoxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2',4',6'-Trimethoxyacetophenone. Adherence to these guidelines

is critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Physicochemical
Properties
2',4',6'-Trimethoxyacetophenone is a combustible solid that can be harmful if swallowed.[1] It

is also classified as causing eye irritation. As a finely distributed powder, it has the potential to

form explosive mixtures with air if whirled up.[1]

Table 1: Physicochemical and Hazard Data for 2',4',6'-Trimethoxyacetophenone
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Property Value Source

Appearance Solid [2]

CAS Number 832-58-6 [2]

Molecular Formula C₁₁H₁₄O₄ [2]

Molecular Weight 210.23 g/mol [2]

Melting Point 98-102 °C [2][3]

GHS Pictogram [2]

Signal Word Warning [2]

Hazard Statements

Harmful if swallowed (H302),

Causes serious eye irritation

(H319)

[1][2]

Storage Class 11 (Combustible Solids) [2]

Solubility Soluble in chloroform [3]

Personal Protective Equipment (PPE)
A thorough hazard assessment of the specific experimental procedure is necessary to ensure

the appropriate level of PPE is selected. The following table outlines the recommended PPE for

handling 2',4',6'-Trimethoxyacetophenone in both solid form and in solution.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale for Use

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields. A

face shield should be worn

over safety glasses when there

is a splash hazard.

Protects against dust particles

and potential splashes of

solutions containing the

chemical, which can cause

serious eye irritation.

Hand Protection

Nitrile gloves are

recommended for incidental

contact. For prolonged contact

or when working with solutions,

consider thicker, chemical-

resistant gloves. Always

inspect gloves for integrity

before use.

Protects skin from irritation and

accidental exposure. Since

specific glove breakthrough

data for 2',4',6'-

Trimethoxyacetophenone is

not readily available, nitrile

gloves are a general

recommendation for handling

many laboratory chemicals.

For work with solvents like

chloroform, layered gloves or

specialized gloves with known

resistance should be

considered.

Body Protection

A lab coat that covers the

wrists and is fully buttoned. For

procedures with a higher risk

of splashes, a chemically

resistant apron over the lab

coat is advised.

Prevents contamination of

personal clothing and protects

the skin.

Respiratory Protection

A NIOSH-approved N95 dust

mask is required when

handling the powder outside of

a ventilated enclosure to

prevent inhalation of dust

particles.[2]

Protects the respiratory system

from irritation that may be

caused by inhaling the fine

powder.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Experimental Workflow for Handling 2',4',6'-Trimethoxyacetophenone
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Preparation

Handling

Post-Procedure

1. Designate Work Area
(Fume hood or ventilated bench)

2. Don Appropriate PPE 4. Weigh Solid Chemical
(Use anti-static weigh boat)

Proceed to handling

3. Gather Materials & Equipment 5. Prepare Solution (if applicable)
(Add solid to solvent slowly)

6. Decontaminate Equipment

Proceed to cleanup

7. Segregate & Dispose of Waste

8. Doff PPE Correctly

9. Wash Hands Thoroughly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste

Liquid Waste Contaminated Glassware

Waste Generation

Unused/Expired Chemical Contaminated PPE, Weigh Boats,
Paper Towels

Solutions of Chemical Glassware Rinsate Empty Reagent Bottles,
Used Glassware

Labeled Hazardous
Waste Container

Decontaminate Glassware

Arrange for EHS Pickup

If not reusable

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2',4',6'-
Trimethoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218526#personal-protective-equipment-for-
handling-2-4-6-trimethoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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